Cas no 1366388-57-9 ((3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366388-57-9
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 6467743
• PubChem ID: 165500816
• Update Time: 2025-08-03

(3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1163038
• 1366388-57-9
• (3R)-3-(2,6-dimethoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H25NO6/c1-31-22-12-7-13-23(32-2)25(22)21(14-24(28)29)27-26(30)33-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-13,20-21H,14-15H2,1-2H3,(H,27,30)(H,28,29)/t21-/m1/s1
• InChI Key： FYPOVCVVBDVLFJ-OAQYLSRUSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C(=CC=CC=1OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.16818752g/mol
• Monoisotopic Mass: 447.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.1Ų

Additional information on (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366388-57-9)

In recent years, the compound (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366388-57-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 2,6-dimethoxyphenyl moiety makes it a versatile intermediate in peptide synthesis and other organic transformations.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid using a multi-step protocol that ensures high yield and purity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. This work highlights the compound's potential as a building block for the development of peptide-based therapeutics.

Another significant area of research involves the application of this compound in the design of enzyme inhibitors. A recent preprint on bioRxiv (2024) reported the use of (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a key intermediate in the synthesis of inhibitors targeting proteases involved in viral replication. The study showcased the compound's ability to serve as a scaffold for introducing pharmacophoric groups that enhance binding affinity and selectivity. These findings underscore its relevance in the fight against emerging viral infections.

Furthermore, the compound's role in solid-phase peptide synthesis (SPPS) has been extensively investigated. A review article in Organic & Biomolecular Chemistry (2023) highlighted its advantages over traditional protecting groups, such as improved stability and ease of deprotection under mild conditions. The Fmoc group, in particular, has been praised for its compatibility with automated peptide synthesizers, making (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a valuable tool for high-throughput peptide production.

In conclusion, (3R)-3-(2,6-dimethoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366388-57-9) continues to be a focal point of research in chemical biology and medicinal chemistry. Its applications span from peptide synthesis to the development of enzyme inhibitors, demonstrating its versatility and importance in drug discovery. Future studies are expected to explore its potential in other therapeutic areas, further solidifying its role as a key intermediate in pharmaceutical research.